Cas no 1430086-49-9 (4-BENZYL-3-(TRIFLUOROMETHYL)MORPHOLINE)

• Product Name: 4-BENZYL-3-(TRIFLUOROMETHYL)MORPHOLINE
• CAS No: 1430086-49-9
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5189829
• Update Time: 2026-03-05

4-BENZYL-3-(TRIFLUOROMETHYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 4-BENZYL-3-(TRIFLUOROMETHYL)MORPHOLINE

• Inchi： 1S/C12H14F3NO/c13-12(14,15)11-9-17-7-6-16(11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： MGIHYYLFCKFLSE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCOCC1C(F)(F)F

Additional information on 4-BENZYL-3-(TRIFLUOROMETHYL)MORPHOLINE

Comprehensive Overview of 4-Benzyl-3-(Trifluoromethyl)Morpholine (CAS No. 1430086-49-9)

4-Benzyl-3-(Trifluoromethyl)Morpholine (CAS No. 1430086-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a benzyl moiety in its morpholine backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular stability and lipophilicity, attributed to the trifluoromethyl group, enhance its bioavailability, a critical factor in modern medicinal chemistry. Recent studies highlight its role in optimizing lead compounds for conditions like neurodegenerative diseases and metabolic disorders. Its synthetic versatility also aligns with the growing demand for fluorinated building blocks in agrochemicals, where fluorine incorporation improves pesticide efficacy and environmental persistence.

In the context of green chemistry, 4-Benzyl-3-(Trifluoromethyl)Morpholine is being evaluated for sustainable synthesis routes. The pharmaceutical industry prioritizes atom-economical processes, and this compound's structure allows for efficient catalytic transformations. Questions like "How does trifluoromethylation impact drug metabolism?" or "What are the applications of morpholine derivatives in crop protection?" reflect trending inquiries in scientific forums, underscoring its relevance.

From a commercial perspective, the compound's CAS No. 1430086-49-9 is frequently searched alongside terms such as "high-purity morpholine suppliers" and "custom fluorination services," indicating its industrial demand. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). Its non-hazardous classification further facilitates global trade and regulatory approvals.

Future research directions may explore 4-Benzyl-3-(Trifluoromethyl)Morpholine's role in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas gaining traction in targeted therapy. As AI-driven molecular modeling accelerates discovery, this compound's structure-activity relationships (SAR) could unlock novel applications, answering queries like "Can morpholine derivatives enhance blood-brain barrier penetration?"—a hot topic in neuroscience.